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Compound of Interest

Compound Name: Aptocaine hydrochloride

CAS No.: 19281-32-4

Cat. No.: B1667578

Get Quote

Introduction & Pharmacological Context
Aptocaine (Chemical Name: N-(2-methylphenyl)-2-(pyrrolidin-1-yl)propanamide) is an amide-

type local anesthetic structurally related to prilocaine and lidocaine. Unlike prilocaine, which

contains a secondary amine, aptocaine incorporates a pyrrolidine ring (a tertiary amine). This

structural modification influences its lipophilicity, pKa, and metabolic stability, generally

conferring resistance to oxidative degradation compared to secondary amine anesthetics.

Clinical Utility
Indication: Local and regional anesthesia (infiltration, nerve block).

Mechanism: Reversible blockade of voltage-gated sodium channels (

) in neuronal membranes, inhibiting depolarization and impulse conduction.

Advantages: Rapid onset and intermediate duration of action. The amide linkage renders it

resistant to plasma esterases (unlike procaine), ensuring reliable potency in inflamed

tissues.
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Pre-Formulation & Physicochemical
Characterization
Before initiating the manufacturing batch, the raw material (API) and critical quality attributes

(CQAs) must be defined.

Key Physicochemical Properties
Property Specification / Value Impact on Formulation

Chemical Structure Amide linkage, Pyrrolidine ring
Heat stable (autoclavable);

Hydrolysis risk at extreme pH.

Molecular Weight 268.78 g/mol (HCl salt) Used for molarity calculations.

Solubility
Freely soluble in water (>50

mg/mL)

No co-solvents (e.g., propylene

glycol) required for standard

2% solutions.

pKa ~7.9 (Basic)

Critical: Formulation pH must

be < 6.0 to ensure ionization

and solubility.

pH of 2% Solution 4.5 – 6.0

Native pH of the salt is acidic;

usually requires minimal

adjustment.

Hygroscopicity Moderate
Store API in varied desiccant

conditions.

Stability Considerations
Hydrolysis: The amide bond is susceptible to acid/base-catalyzed hydrolysis at extreme pH

(<3 or >8).

Oxidation: The tertiary amine in the pyrrolidine ring is relatively stable, but if formulated with

Epinephrine (vasoconstrictor), an antioxidant (Sodium Metabisulfite) and oxygen-free

processing (Nitrogen sparging) are mandatory.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Development
This protocol focuses on a 2% (20 mg/mL) Plain Aptocaine Hydrochloride Injection (Multi-

dose vial).

Master Formula (Batch Size: 10 Liters)
Ingredient Function Grade Concentration Quantity (10 L)

Aptocaine HCl

Active

Pharmaceutical

Ingredient (API)

USP/EP 20 mg/mL (2%) 200.0 g

Sodium Chloride Tonicity Adjuster USP ~6.0 mg/mL* 60.0 g

Methylparaben
Antimicrobial

Preservative
NF 1.0 mg/mL 10.0 g

Sodium

Hydroxide (1N)
pH Adjuster NF q.s. to pH 5.5 q.s.

Hydrochloric Acid

(1N)
pH Adjuster NF q.s. to pH 5.5 q.s.

Water for

Injection (WFI)
Solvent USP q.s. to 100% q.s. to 10 L

Note on Tonicity: A 2% Aptocaine HCl solution is slightly hypotonic. NaCl is added to achieve

~290 mOsm/kg. If preparing a 4% solution, NaCl may be reduced or omitted.

Manufacturing Protocol
Equipment Requirements

316L Stainless Steel Mixing Tank (jacketed for temperature control).

Overhead stirrer with variable speed.

0.22 µm PVDF or PES sterilizing-grade filters (dual in-line).

Class A (ISO 5) Filling Zone / Class C (ISO 7) Background.
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Autoclave (Steam Sterilizer).

Process Workflow Diagram

Start: WFI Preparation
(80°C Loop)

Dissolution Tank
Add Methylparaben (at 70°C)

Cool to 25°C -> Add Aptocaine HCl + NaCl

 Transfer WFI

pH Adjustment
Target: 5.0 - 6.0

(Use 1N HCl / 1N NaOH)

 Homogenization

Bioburden Reduction Filtration
(0.45 µm)

 In-process QC (pH, Assay)

Sterile Filtration
(0.22 µm PVDF)

Aseptic Filling & Stoppering
(Class A / ISO 5)

Terminal Sterilization
(Autoclave: 121°C, 15 min)

 Sealed Vials

Visual Inspection & QC
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Caption: Figure 1. Manufacturing process flow for terminally sterilized Aptocaine HCl injection.

Step-by-Step Procedure
Step 1: Vehicle Preparation & Preservative Dissolution

Charge 90% of the final volume (9.0 L) of Water for Injection (WFI) into the mixing tank.

Heat WFI to 70°C - 80°C.

Add Methylparaben (10.0 g). Stir until completely dissolved (parabens dissolve poorly in cold

water).

Cool the solution to 25°C ± 2°C using the tank jacket. Critical: Do not add Aptocaine at high

temperatures to prevent potential thermal degradation.

Step 2: API & Excipient Addition
Add Sodium Chloride (60.0 g) to the cooled tank. Stir for 5 minutes.

Add Aptocaine Hydrochloride (200.0 g) slowly to prevent clumping.

Agitate at 400-600 RPM for 20 minutes. Ensure the solution is visually clear and colorless.

Step 3: pH Adjustment (Critical Control Point)
Measure the pH of the bulk solution.

Target Range: 5.0 – 6.0.

If pH < 5.0: Add 1N NaOH dropwise.

If pH > 6.0: Add 1N HCl dropwise.

Why? pH > 6.5 risks precipitation of the free base (Aptocaine pKa ≈ 7.9). pH < 4.0 may

cause injection pain.

Add remaining WFI to bring volume to exactly 10.0 Liters.
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Step 4: Filtration & Filling
Bioburden Reduction: Pass solution through a 0.45 µm pre-filter.

Sterile Filtration: Pass through a 0.22 µm hydrophilic PVDF or PES filter into a sterile holding

tank.

Filling: Fill 20 mL (or target volume) into Type I amber glass vials (amber is preferred if

stability data is pending, though amides are generally light stable).

Stoppering: Insert Teflon-coated rubber stoppers and apply aluminum flip-off seals.

Step 5: Terminal Sterilization
Load sealed vials into the autoclave.

Cycle: 121°C for 15 minutes (

).

Note: If the formulation contains Epinephrine, DO NOT AUTOCLAVE. Use Aseptic

Processing (Sterile Filtration only) and perform all mixing under Nitrogen overlay.

Quality Control (QC) & Specifications
Every batch must be validated against the following specifications before release.
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Test Method Acceptance Criteria

Appearance Visual
Clear, colorless solution; free

of visible particles.

Identification HPLC / UV

Retention time matches

Standard Reference Material

(SRM).

Assay (Potency) HPLC
95.0% – 105.0% of label claim

(19.0 - 21.0 mg/mL).

pH Potentiometric 4.5 – 6.0

Particulate Matter
Light Obscuration (USP

<788>)

< 6000 particles (≥10µm) per

vial.

Sterility
Membrane Filtration (USP

<71>)
No growth after 14 days.

Bacterial Endotoxins LAL (USP <85>)
< 0.5 EU/mL (Intrathecal use

requires stricter limits).

Related Substances HPLC
Individual impurity < 0.2%;

Total impurities < 1.0%.

HPLC Assay Method (Suggested)
Column: C18 (4.6 x 150 mm, 5 µm).

Mobile Phase: Phosphate Buffer (pH 6.0) : Acetonitrile (60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm or 263 nm.

Troubleshooting & Stability Logic
Precipitation Issues

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the solution becomes cloudy during manufacturing or storage, the cause is almost always pH

drift.

Issue: Solution is Cloudy/Precipitated

Check pH of Solution

Cause: Free Base Precipitation
(pH approaching pKa ~7.9)

pH > 6.5

Cause: Salting Out or
Contaminant Precipitation

pH < 4.0

Action: Add HCl to lower pH to 5.5
Ensure buffer capacity is sufficient

Action: Check raw material purity
Verify salt concentration

Click to download full resolution via product page

Caption: Figure 2. Decision tree for diagnosing precipitation in amide anesthetic solutions.

Discoloration
Pink/Brown Tint: Indicates oxidation.

Cause: Trace metal contamination or exposure to oxygen (especially if Epinephrine is

present).

Prevention: Use EDTA (0.05%) as a chelating agent; use Nitrogen sparging during filling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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